2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanyl-N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H16N6O3S3/c1-4-25-14-19-18-13(27-14)17-9(22)7-26-8-5-6-16-11-10(8)12(23)21(3)15(24)20(11)2/h5-6H,4,7H2,1-3H3,(H,17,18,22)
• InChI Key: CHHKKJRCVHIWIC-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=C3C(=NC=C2)N(C(=O)N(C3=O)C)C
• Molecular Formula: C15H16N6O3S3
• Molecular Weight: 424.5 g/mol

Description

2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H16N6O3S3 and its molecular weight is 424.51. The purity is usually 95%.
BenchChem offers high-quality 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

New heterocyclic compounds incorporating thiadiazole moieties, such as pyrrole, pyridine, coumarin, thiazole, and pyrido[2′,3′:3,4]pyrazolo[5,1-c]triazine derivatives, were synthesized for potential insecticidal applications against Spodoptera littoralis. These compounds demonstrate the versatility of thiadiazole-based precursors in generating a variety of heterocycles, indicating a broad area of application in designing insecticidal agents (Fadda et al., 2017).

Antimicrobial and Anti-inflammatory Agents

Novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone were synthesized, showcasing potential as COX inhibitors with significant analgesic and anti-inflammatory activities. These compounds highlight the therapeutic potential of heterocyclic compounds incorporating thiadiazole and pyrimidine moieties in developing new anti-inflammatory and analgesic drugs (Abu‐Hashem et al., 2020).

Tetracyclic Compound Formation

A study on the synthesis of tetracyclic fused tetrazines and thiadiazines revealed the formation of pyrido[3″,2″:4′,5′]-thieno[3′,2′:4,5]pyrimido[2,1-c][1,2,4,5]tetrazin-6(4H)-ones and 2-arylhydrazonopyrido[3″,2″:4′,5′]thieno [3′,2′:4,5]pyrimido[2,1-b][1,3,4]thiadiazinones. This research offers insights into the synthesis mechanisms and potential biological activities of these complex heterocyclic compounds (Abbas et al., 2006).